N-(5-benzoyl-4-phenylthiazol-2-yl)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C21H15N3O3S/c1-13-12-16(27-24-13)20(26)23-21-22-17(14-8-4-2-5-9-14)19(28-21)18(25)15-10-6-3-7-11-15/h2-12H,1H3,(H,22,23,26)
• InChI Key: PENWAWGOUKYZJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C21H15N3O3S
• Molecular Weight: 389.4 g/mol

Description

N-(5-benzoyl-4-phenylthiazol-2-yl)-3-methylisoxazole-5-carboxamide, also known as BM212, is a novel compound that has gained significant attention in the field of medicinal chemistry. The compound belongs to the class of thiazole-isoxazole derivatives and has shown promising results in various scientific research applications.

Scientific Research Applications

Anti-Influenza Activity

Research has led to the development of novel benzamide-based 5-aminopyrazoles and their derivatives, displaying significant anti-influenza A virus activities. These compounds, including N-(5-benzoyl-4-phenylthiazol-2-yl)-3-methylisoxazole-5-carboxamide analogs, have been synthesized through innovative routes and tested for their effectiveness against the H5N1 subtype, showing potential as antiviral agents (Hebishy, Salama, & Elgemeie, 2020).

Antimicrobial Properties

Studies on fluorobenzamides containing thiazole and thiazolidine have uncovered promising antimicrobial analogs. These compounds, synthesized through both conventional and microwave methods, have demonstrated enhanced antimicrobial activity due to the incorporation of a fluorine atom, suggesting a crucial role of the benzoyl group's position in biological activity (Desai, Rajpara, & Joshi, 2013).

Anticancer Evaluation

The design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have led to compounds with moderate to excellent anticancer activity. This research highlights the potential of these compounds in targeting various cancer cell lines, including breast, lung, colon, and ovarian cancers, indicating their significant promise as anticancer agents (Ravinaik et al., 2021).

Carbonic Anhydrase Inhibition

Isoxazole-containing sulfonamides have been synthesized and evaluated for their inhibitory properties against carbonic anhydrase II and VII. These studies contribute to understanding the potential therapeutic applications of such compounds in treating conditions like glaucoma and neuropathic pain, with specific derivatives showing excellent inhibitory activity (Altug et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the retrieved sources. It is recommended to handle all chemical compounds with appropriate safety measures.